Cas no 2229501-07-7 (1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229501-07-7
• MF: C₁₀H₁₆O₅S
• MW: 248.296042442322
• CID: 6134038
• PubChem ID: 165656728
• Update Time: 2025-05-20

1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1988343
• 2229501-07-7

• Inchi： 1S/C10H16O5S/c1-16(14,15)7-6-10(9(12)13)4-2-8(11)3-5-10/h2-7H2,1H3,(H,12,13)
• InChI Key： SXYHZNQLTBBPEM-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C(=O)O)CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 248.07184478g/mol
• Monoisotopic Mass: 248.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96.9Ų

Additional information on 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid

1-(2-Methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(2-Methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229501-07-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid is defined by a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The presence of a methanesulfonyl substituent on the ethyl chain attached to the cyclohexane ring adds to its complexity and functional diversity. This structure confers the compound with specific physicochemical properties that are crucial for its biological activities and potential therapeutic applications.

Recent studies have highlighted the importance of 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid in various biological processes. One notable area of research is its role in modulating enzyme activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory pathways. This finding suggests its potential as an anti-inflammatory agent, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Research conducted by a team of scientists at a leading pharmaceutical institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation. These findings open up new avenues for the development of targeted cancer therapies.

The synthesis of 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 4-oxocyclohexanecarboxylic acid with 2-methanesulfonylethyl bromide in the presence of a base such as potassium carbonate. This method has been shown to be efficient and scalable, making it suitable for large-scale production in industrial settings.

To further enhance the therapeutic potential of 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid, researchers have explored its pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-(2-methanesulfonylethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229501-07-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.